Cas no 891449-63-1 (2-[(9-Phenyl-9H-[1,2,4]triazolo[4,3-a]-benzimidazol-3-yl)thio]propanoic acid)

• Product Name: 2-[(9-Phenyl-9H-[1,2,4]triazolo[4,3-a]-benzimidazol-3-yl)thio]propanoic acid
• CAS No: 891449-63-1
• MF: C₁₇H₁₄N₄O₂S
• MW: 338.383661746979
• CID: 1074336
• PubChem ID: 2772789
• Update Time: 2025-04-20

2-[(9-Phenyl-9H-[1,2,4]triazolo[4,3-a]-benzimidazol-3-yl)thio]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(9-Phenyl-9H-[1,2,4]triazolo[4,3-a]-benzimidazol-3-yl)thio]propanoic acid
• 2-(9-PHENYL-9H-BENZO[4,5]IMIDAZO[2,1-C][1,2,4]TRIAZOL-3-YLSULFANYL)-PROPIONIC ACID
• 2-((9-Phenyl-9H-benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-yl)thio)propanoic acid
• AKOS003574019
• 891449-63-1
• 2-[(4-phenyl-[1,2,4]triazolo[4,3-a]benzimidazol-1-yl)sulfanyl]propanoic acid
• 2-((9-Phenyl-9H-benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-yl)thio)propanoicacid
• 2-({7-PHENYL-2,4,5,7-TETRAAZATRICYCLO[6.4.0.0(2),?]DODECA-1(12),3,5,8,10-PENTAEN-3-YL}SULFANYL)PROPANOIC ACID

• MDL： MFCD06755489
• Inchi： 1S/C17H14N4O2S/c1-11(15(22)23)24-17-19-18-16-20(12-7-3-2-4-8-12)13-9-5-6-10-14(13)21(16)17/h2-11H,1H3,(H,22,23)
• InChI Key： ZECZDCGZTWKZRB-UHFFFAOYSA-N
• SMILES： S(C(C(=O)O)C)C1=NN=C2N1C1C=CC=CC=1N2C1C=CC=CC=1

Computed Properties

• Exact Mass: 338.08374688g/mol
• Monoisotopic Mass: 338.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 97.7Ų

2-[(9-Phenyl-9H-[1,2,4]triazolo[4,3-a]-benzimidazol-3-yl)thio]propanoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles